Cas no 1379154-42-3 (4-(3-Iodobenzyl)thiomorpholine)

• Product Name: 4-(3-Iodobenzyl)thiomorpholine
• CAS No: 1379154-42-3
• MF: C₁₁H₁₄INS
• MW: 319.205033779144
• MDL: MFCD07775748
• CID: 5179547
• Update Time: 2026-03-05

4-(3-Iodobenzyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Iodobenzyl)thiomorpholine
• 4-[(3-IODOPHENYL)METHYL]THIOMORPHOLINE
• Thiomorpholine, 4-[(3-iodophenyl)methyl]-

• MDL： MFCD07775748
• Inchi： 1S/C11H14INS/c12-11-3-1-2-10(8-11)9-13-4-6-14-7-5-13/h1-3,8H,4-7,9H2
• InChI Key： IRWWSBXYHHHRLU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CN1CCSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.8
• Topological Polar Surface Area: 28.5

Additional information on 4-(3-Iodobenzyl)thiomorpholine

Professional Introduction to Compound with CAS No. 1379154-42-3 and Product Name: 4-(3-Iodobenzyl)thiomorpholine

The compound with the CAS number 1379154-42-3 is identified as 4-(3-Iodobenzyl)thiomorpholine, a chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiomorpholine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of an iodobenzyl group in its structure introduces unique reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

4-(3-Iodobenzyl)thiomorpholine has been extensively studied for its pharmacological properties, particularly in the context of drug discovery and development. Its molecular structure, characterized by a morpholine ring substituted with a 3-iodobenzyl moiety, allows for versatile interactions with biological targets. This feature has been exploited in various research endeavors, including the design of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer.

In recent years, there has been a surge in interest regarding the use of thiomorpholine derivatives as pharmacophores due to their ability to modulate enzyme activity and receptor binding. The iodobenzyl group in 4-(3-Iodobenzyl)thiomorpholine enhances its utility as a building block in medicinal chemistry, enabling the synthesis of complex molecules with enhanced binding affinity and selectivity. This has led to several promising preclinical studies exploring its potential as an antiviral, antibacterial, and anticancer agent.

One of the most compelling aspects of 4-(3-Iodobenzyl)thiomorpholine is its role in the development of small-molecule inhibitors. Researchers have leveraged its structural features to create compounds that can selectively inhibit key enzymes involved in disease pathways. For instance, studies have demonstrated its efficacy in targeting kinases and proteases that are aberrantly expressed in cancer cells. The iodine atom provides a handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of biaryl compounds.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. The morpholine ring is known to exhibit broad-spectrum activity against various bacterial and fungal pathogens. By incorporating the 3-iodobenzyl group, researchers aim to enhance the compound's bioavailability and improve its pharmacokinetic profile. Preliminary studies have shown promising results in vitro, indicating that derivatives of 4-(3-Iodobenzyl)thiomorpholine could serve as novel antibiotics or antifungals.

Advances in computational chemistry have further accelerated the exploration of 4-(3-Iodobenzyl)thiomorpholine's therapeutic potential. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have guided the design of optimized analogs with improved binding affinities and reduced off-target effects. Such high-throughput virtual screening approaches have become indispensable in modern drug discovery pipelines.

The synthesis of 4-(3-Iodobenzyl)thiomorpholine itself presents an interesting challenge due to the need for precise functional group manipulation. Modern synthetic methodologies have enabled efficient access to this compound, often involving multi-step processes that highlight the expertise required in organic chemistry. The availability of high-purity samples is crucial for downstream applications, particularly in medicinal chemistry where impurities can significantly impact biological activity.

In conclusion, 4-(3-Iodobenzyl)thiomorpholine (CAS No. 1379154-42-3) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug development, with applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.